molecular formula C13H9N3O3S B5768950 2-methyl-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide

2-methyl-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide

Cat. No. B5768950
M. Wt: 287.30 g/mol
InChI Key: SKDVJOKMILDXFD-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of complex molecules like "2-methyl-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide" often involves multi-step synthetic routes that employ various chemical reactions to construct the heterocyclic core and introduce functional groups. Techniques such as the reaction between isoquinoline or quinoline derivatives with dialkyl acetylenedicarboxylates in the presence of 2-aminobenzothiazole have been utilized for synthesizing novel functionalized dihydroimidazo[2,1-a]isoquinolines and dihydroimidazo[2,1-a] quinolines, highlighting the methodologies that might be relevant for constructing similar compounds (Arab-Salmanabadi et al., 2015).

Molecular Structure Analysis

The determination of molecular structure is critical for understanding the chemical behavior and properties of a compound. Techniques such as X-ray crystallography, NMR (nuclear magnetic resonance), and mass spectrometry are commonly used. For example, the single crystal X-ray diffraction studies of related compounds provide insights into their conformational features, which are essential for understanding the structural basis of their chemical reactivity and interactions (Arab-Salmanabadi et al., 2015).

Mechanism of Action

The mechanism of action of thiazole derivatives is diverse and depends on their chemical structure . They display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity . They also exhibit acetylcholinesterase inhibition for the treatment of Alzheimer disease .

Safety and Hazards

The safety and hazards of thiazole derivatives depend on their specific chemical structure. Some thiazole derivatives are used in pharmaceutical applications and have been found to have lesser side effects .

Future Directions

Thiazoles and their derivatives continue to be an area of interest for researchers due to their wide range of biological activities and applications in different fields . Future research may focus on the synthesis of new thiazole derivatives and the exploration of their potential applications in medicine, industry, and other fields .

properties

IUPAC Name

2-methyl-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9N3O3S/c1-16-11(18)8-3-2-7(6-9(8)12(16)19)10(17)15-13-14-4-5-20-13/h2-6H,1H3,(H,14,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKDVJOKMILDXFD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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